2-(7-Difluoromethyl-2-methyl-5-(3,4,5-trimethoxyphenyl)-3H-imidazo-[4,5-b]-pyridin-3-yl)ethanol

• IUPAC Name: 2-[7-(difluoromethyl)-2-methyl-5-(3,4,5-trimethoxyphenyl)imidazo[4,5-b]pyridin-3-yl]ethanol
• InChI: InChI=1S/C19H21F2N3O4/c1-10-22-16-12(18(20)21)9-13(23-19(16)24(10)5-6-25)11-7-14(26-2)17(28-4)15(8-11)27-3/h7-9,18,25H,5-6H2,1-4H3
• InChI Key: AVCOYRPTTDSPML-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CCO)N=C(C=C2C(F)F)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C19H21F2N3O4
• DSSTOX Substance ID: DTXSID901119732
• Molecular Weight: 393.4 g/mol
• CAS RN: 1820706-00-0

Description

This compound is a complex organic molecule that contains several functional groups. It has a difluoromethyl group (-CF2H), a trimethoxyphenyl group (a phenyl ring with three methoxy groups -OCH3), and an imidazo[4,5-b]pyridinyl group (a fused ring system containing two nitrogen atoms). These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The difluoromethyl group could be introduced through difluoromethylation reactions. The trimethoxyphenyl group could be introduced through a series of etherification reactions. The imidazo[4,5-b]pyridinyl group could be synthesized through a series of condensation and cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a fused ring system. The difluoromethyl group is a polar group that could form hydrogen bonds with other molecules. The trimethoxyphenyl group is a bulky group that could influence the compound’s conformation and reactivity. The imidazo[4,5-b]pyridinyl group is a heterocyclic group that could participate in pi-pi stacking interactions.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions, depending on the conditions. The difluoromethyl group could undergo various substitution reactions. The trimethoxyphenyl group could undergo demethylation reactions under acidic or basic conditions. The imidazo[4,5-b]pyridinyl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. It’s likely to be a solid at room temperature. Its solubility would depend on the solvent used. It could be soluble in polar solvents due to its polar functional groups.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its target in the body. The compound could interact with various enzymes or receptors due to its complex structure.

Safety and Hazards

The safety and hazards of this compound would depend on its structure and properties. It’s important to handle it with care and use appropriate safety measures. It could be harmful if ingested or inhaled, and it could cause skin and eye irritation.

Future Directions

The study of this compound could open up new avenues in various fields like medicinal chemistry, materials science, and chemical biology. Its complex structure offers numerous possibilities for chemical modifications, which could lead to the discovery of new compounds with interesting properties.